![molecular formula C16H16F3N3O2 B5637255 4-[4-(4-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]morpholine](/img/structure/B5637255.png)
4-[4-(4-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]morpholine
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Description
Synthesis Analysis
The synthesis of related compounds involves Buchwald–Hartwig amination, starting from 2-(aryl/heteroaryl)-6-bromo-4-trifluoromethyl-quinolines and heteroarylamines (morpholine and pyrrolidine), yielding 60–88% products. Precursors like 2-(aryl/heteroaryl)-6-bromo-4-trifluoromethyl-quinolines are obtained from intramolecular cyclization reactions, highlighting the importance of controlled reactions and specific intermediates in the synthesis process (Bonacorso et al., 2018).
Molecular Structure Analysis
The crystal structure analysis of compounds incorporating morpholine moiety, such as 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, provides insights into the dihedral angles and molecular conformation. X-ray analysis helps in understanding the spatial arrangement, crucial for predicting the compound's reactivity and interaction with biological molecules (Duan et al., 2014).
Chemical Reactions and Properties
The reactivity of morpholine derivatives towards nucleophilic substitution and their ability to undergo transformations under specific conditions is an area of interest. Studies on compounds like 2-polyfluoroalkylchromones and their reaction with morpholine, resulting in 2-morpholino-2-trifluoromethylchroman-4-ones, shed light on the chemical properties and potential applications of these compounds (Sosnovskikh & Usachev, 2001).
Physical Properties Analysis
The photophysical properties of related compounds, such as their emissive behavior in solution and solid state, are studied through spectroscopic and computational methods. These analyses reveal the influence of structural elements on the optical properties, which is fundamental for designing materials for photonic applications (Hagimori et al., 2019).
Future Directions
properties
IUPAC Name |
4-[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3N3O2/c1-23-12-4-2-11(3-5-12)13-10-14(16(17,18)19)21-15(20-13)22-6-8-24-9-7-22/h2-5,10H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEPSAEHMJCMGGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=N2)N3CCOCC3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(4-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]morpholine |
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